Quinoline-6-sulfonamide
Overview
Description
Quinoline-6-sulfonamide is a useful research compound. Its molecular formula is C9H8N2O2S and its molecular weight is 208.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer and Antitumor Applications
Quinoline-6-sulfonamide derivatives have shown significant potential in anticancer and antitumor applications. Studies reveal that these compounds, particularly those with a sulfonamide moiety, exhibit notable antitumor activity, often through mechanisms like the inhibition of carbonic anhydrase isozymes. For example, novel 3,4-Dihydro-2(1H)-Quinolinone Sulfonamide Derivatives have been identified as new tubulin polymerization inhibitors with anti-cancer activity (Ma & Gong, 2022). Additionally, some studies focus on the synthesis of novel quinoline derivatives bearing a sulfonamide moiety for potential anticancer use, demonstrating significant in vitro activity against various cancer cell lines (Ghorab et al., 2010).
Anti-inflammatory Properties
This compound derivatives have been studied for their anti-inflammatory properties. For instance, sulfonamides and sulphonyl ester derivatives of quinolines have been identified as non-acidic, non-steroidal, anti-inflammatory agents, displaying promising results in inhibiting reactive oxygen species produced from phagocytes in human blood (Bano et al., 2020).
Antibacterial Applications
This compound compounds have also been synthesized and tested for their antibacterial properties. For instance, certain quinoxaline sulfonamides have shown promising antibacterial property against a panel of bacterial strains, with some compounds demonstrating appreciable activity (Taiwo et al., 2021).
Synthesis and Structural Studies
Significant research has gone into the synthesis and structural analysis of this compound derivatives. These studies are crucial for understanding the properties and potential applications of these compounds in various fields, including pharmacology and medicinal chemistry. The synthesis often involves creating novel derivatives and analyzing their structures using various spectroscopic techniques (Patel, Laha & Moschitto, 2022).
Carbonic Anhydrase Inhibition
A common thread in the research of this compound is its role in inhibiting carbonic anhydrase isozymes. This property is central to its potential use in treating various conditions, including cancer, due to the involvement of these isozymes in crucial physiological processes (Al-Sanea et al., 2019)
Properties
IUPAC Name |
quinoline-6-sulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2S/c10-14(12,13)8-3-4-9-7(6-8)2-1-5-11-9/h1-6H,(H2,10,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSJVRUWXJDVHQI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)S(=O)(=O)N)N=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60632240 | |
Record name | Quinoline-6-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60632240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89770-31-0 | |
Record name | Quinoline-6-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60632240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.